Cas no 51537-77-0 (THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER)

THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER structure
51537-77-0 structure
Product Name:THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER
CAS No:51537-77-0
MF:C9H9NOS
MW:179.238860845566
CID:3539876
PubChem ID:10631196
Update Time:2025-04-22

THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER Chemical and Physical Properties

Names and Identifiers

    • THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER
    • 1-methoxy-2-methyl-4-thiocyanatobenzene
    • 51537-77-0
    • Inchi: 1S/C9H9NOS/c1-7-5-8(12-6-10)3-4-9(7)11-2/h3-5H,1-2H3
    • InChI Key: MGMGHLMZJNVHQX-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC(=C(C)C=1)OC

Computed Properties

  • Exact Mass: 179.04048508g/mol
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 58.3Ų
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